Cas no 65057-34-3 (Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)-amino)-3-(1-tosyl-1H-imidazol-4-yl)propanoate)

Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)-amino)-3-(1-tosyl-1H-imidazol-4-yl)propanoate Properties

Names and Identifiers

• Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)amino)-3-(1-tosyl-1H-imidazol-4-yl)propanoate
• Boc-His(Toc)-OH.DCHA
• Boc-His(Toc)-OH·DCHA
• BOC-HIS(TOS)-OH•DCHA
• Boc-L-His(Tos)-OH*DCHA
• Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)-amino)-3-(1-tosyl-1H-imidazol-4-yl)propanoate
• N-Alpha-T-Butyloxycarbonyl-N-Im-T-Tosyl-L-Histidine Dicyclohexylamine
• N-cyclohexylcyclohexanamine
• (2S)-3-[1-(4-methylphenyl)sulfonylimidazol-4-yl]-2-(tert-butoxyca...
• (2S)-3-[1-(4-methylphenyl)sulfonylimidazol-4-yl]-2-(tert-butoxycarbonylamino)propanoic acid
• 15507_ALDRICH
• 15507_FLUKA
• AC1O5ALA
• AG-G-44410
• Boc-His(Tos)-OH dicyclohexylamine salt
• compound with dicyclohexylamine (1:1)
• CTK2F6671
• dicyclohexylammpnoim salt of N-(tert-butoxycarbonyl)-Nim-tosyl-L-histidine
• EINECS 265-328-0
• N-(tert-butoxycarbonyl)-1-(p-tosyl)-L-histidine
• n-alfa-boc-n-im-tosyl-l-histidine dicyclohexylamine
• AS-49155
• Boc-his(tos)-oh dcha
• N-cyclohexylcyclohexanamine;(2S)-3-[1-(4-methylphenyl)sulfonylimidazol-4-yl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• NS00055496
• dicyclohexylamine (S)-2-(tert-butoxycarbonylamino)-3-(1-tosyl-1H-imidazol-4-yl)propanoate
• CS-0454565
• N-Boc-1-(p-toluenesulfonyl)-L-histidine dicyclohexylammonium salt
• Boc-His(Tos)-OH.DCHA
• N-alpha-t-Butyloxycarbonyl-n-Im-t-tosyl-L-histidine dicyclohexylamine
• N-alpha-t-Butyloxycarbonyl-N-im-t-tosyl-L-histidine dicyclohexylamine (Boc-L-His(Tos)-OH.DCHA)
• N-(tert-Butoxycarbonyl)-1-(p-tosyl)-L-histidine, compound with dicyclohexylamine (1:1)
• 65057-34-3
• L-Histidine, N-((1,1-dimethylethoxy)carbonyl)-1-((4-methylphenyl)sulfonyl)-, compd with N-cyclohexylcyclohexanamine (1:1)
• FD21669
• DTXSID70215381
• MFCD00039005
• AKOS016010084
• +Expand

• MDL： MFCD00039005
• InChIKey： RNRUVXUHYUOWJW-RSAXXLAASA-N
• Inchi： InChI=1S/C18H23N3O6S.C12H23N/c1-12-5-7-14(8-6-12)28(25,26)21-10-13(19-11-21)9-15(16(22)23)20-17(24)27-18(2,3)4;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h5-8,10-11,15H,9H2,1-4H3,(H,20,24)(H,22,23);11-13H,1-10H2/t15-;/m0./s1
• SMILES： CC1=CC=C(S(=O)(N2C=C(N=C2)C[C@H](NC(OC(C)(C)C)=O)C(O)=O)=O)C=C1.C1(NC2CCCCC2)CCCCC1

Computed Properties

• Exact Mass: 590.31408
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 11
• Monoisotopic Mass: 590.31380637g/mol
• Heavy Atom Count: 41
• Complexity: 778
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 148Ų

Experimental Properties

• PSA: 139.62
• Melting Point: ~165 °C (dec.)